Cas no 98009-88-2 (2-(3-methylpyridin-4-yl)ethan-1-ol)

• Product Name: 2-(3-methylpyridin-4-yl)ethan-1-ol
• CAS No: 98009-88-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD09926744
• CID: 1123517
• PubChem ID: 13419579
• Update Time: 2025-10-30

2-(3-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-Pyridineethanol
• SCHEMBL6628774
• 2-(3-methylpyridin-4-yl)ethan-1-ol
• EN300-254278
• 2-(3-methylpyridin-4-yl)ethanol
• AKOS006311597
• 98009-88-2
• G74310

• MDL： MFCD09926744
• Inchi： 1S/C8H11NO/c1-7-6-9-4-2-8(7)3-5-10/h2,4,6,10H,3,5H2,1H3
• InChI Key： BWYHGEQTCVTNFQ-UHFFFAOYSA-N
• SMILES： OCCC1C=CN=CC=1C

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(3-methylpyridin-4-yl)ethan-1-ol

Introduction to 2-(3-methylpyridin-4-yl)ethan-1-ol (CAS No. 98009-88-2)

2-(3-methylpyridin-4-yl)ethan-1-ol, also known by its CAS number 98009-88-2, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a hydroxyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(3-methylpyridin-4-yl)ethan-1-ol consists of a 3-methylpyridine moiety attached to an ethylene chain that terminates with a hydroxyl group. This configuration imparts the compound with both aromatic and aliphatic properties, which are crucial for its reactivity and biological activity. The presence of the hydroxyl group also makes it a potential candidate for further functionalization, such as esterification or ether formation, which can be tailored to specific pharmaceutical needs.

In recent years, 2-(3-methylpyridin-4-yl)ethan-1-ol has garnered significant attention due to its potential therapeutic applications. Research studies have explored its role as an intermediate in the synthesis of drugs targeting various diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel inhibitors for specific enzymes involved in cancer progression.

The synthesis of 2-(3-methylpyridin-4-yl)ethan-1-ol can be achieved through several methods, each offering unique advantages and challenges. One common approach involves the reaction of 4-chloro-3-methylpyridine with ethylene glycol in the presence of a base. This method provides high yields and purity, making it suitable for large-scale production. Another approach involves the Grignard reaction between 4-bromomethylpyridine and ethylene oxide, followed by reduction to form the desired alcohol. These synthetic routes are well-documented in the literature and have been optimized for efficiency and cost-effectiveness.

The physicochemical properties of 2-(3-methylpyridin-4-yl)ethan-1-ol are essential for understanding its behavior in different environments. It is a colorless liquid with a molecular weight of approximately 157.19 g/mol. The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various chemical reactions and biological assays. Its melting point is around -55°C, and it has a boiling point of approximately 165°C at atmospheric pressure.

In terms of biological activity, 2-(3-methylpyridin-4-yl)ethan-1-ol has shown promising results in preclinical studies. It has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and promoting neuronal survival in models of neurodegenerative diseases. These findings suggest that this compound could be a valuable lead for developing new therapeutic agents.

The safety profile of 2-(3-methylpyridin-4-yl)ethan-1-ol is another critical aspect that has been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-(3-methylpyridin-4-yl)ethan-1-ol (CAS No. 98009-88-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and optimize synthetic methods, paving the way for innovative drug discovery and development.